![molecular formula C12H15N3O4 B4886354 2-(4-morpholinyl)-N-(4-nitrophenyl)acetamide](/img/structure/B4886354.png)
2-(4-morpholinyl)-N-(4-nitrophenyl)acetamide
Overview
Description
2-(4-morpholinyl)-N-(4-nitrophenyl)acetamide, also known as MNA, is a chemical compound that has been widely used in scientific research. MNA is a small molecule that can easily penetrate cell membranes, making it an ideal tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 2-(4-morpholinyl)-N-(4-nitrophenyl)acetamide is not fully understood, but it is believed to act as a competitive inhibitor of its target proteins. This compound is thought to bind to the active site of its target proteins and prevent their normal function. This inhibition can lead to various physiological effects, depending on the target protein.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the target protein. For example, inhibition of the TRPM7 ion channel by this compound can lead to a decrease in cell proliferation and an increase in apoptosis. Inhibition of the GABA-A receptor can lead to an increase in anxiety and insomnia. Inhibition of PARP can lead to an increase in DNA damage and cell death.
Advantages and Limitations for Lab Experiments
2-(4-morpholinyl)-N-(4-nitrophenyl)acetamide has several advantages as a tool for scientific research. It is a small molecule that can easily penetrate cell membranes, making it an ideal tool for studying intracellular processes. Additionally, this compound has been well-studied and has a well-established synthesis method. However, there are also limitations to using this compound in lab experiments. This compound has a relatively short half-life, which can make it difficult to study long-term effects. Additionally, this compound can have off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for the use of 2-(4-morpholinyl)-N-(4-nitrophenyl)acetamide in scientific research. One direction is the development of more potent and selective inhibitors of its target proteins. Another direction is the use of this compound in drug discovery, as its ability to inhibit various target proteins makes it a promising tool for identifying new drug targets. Additionally, this compound could be used in the development of new therapies for various diseases, such as cancer and neurodegenerative disorders.
Conclusion:
In conclusion, this compound is a small molecule that has been widely used in scientific research. Its ability to penetrate cell membranes and inhibit various target proteins has made it a valuable tool for studying various biological processes. While there are limitations to using this compound in lab experiments, its well-established synthesis method and wide range of applications make it a promising tool for future scientific research.
Scientific Research Applications
2-(4-morpholinyl)-N-(4-nitrophenyl)acetamide has been used in various scientific research applications, including the study of ion channels, receptors, and enzymes. This compound is a potent inhibitor of the TRPM7 ion channel, which is involved in various physiological processes such as cell proliferation, differentiation, and apoptosis. This compound has also been used as a tool to study the function of the GABA-A receptor, which is a target for many drugs used to treat anxiety and insomnia. Additionally, this compound has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell death.
properties
IUPAC Name |
2-morpholin-4-yl-N-(4-nitrophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O4/c16-12(9-14-5-7-19-8-6-14)13-10-1-3-11(4-2-10)15(17)18/h1-4H,5-9H2,(H,13,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAALILYXVYVIOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC(=O)NC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701328820 | |
Record name | 2-morpholin-4-yl-N-(4-nitrophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701328820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
39.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49642289 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
262368-13-8 | |
Record name | 2-morpholin-4-yl-N-(4-nitrophenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701328820 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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